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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

Technical Support Center: (R)-L 888607
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

CRTH2 receptor agonist, (R)-L 888607.

Frequently Asked Questions (FAQs)
Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-

Homologous molecule expressed on Th2 cells (CRTH2), also known as the Prostaglandin D2

receptor 2 (DP2). It exhibits subnanomolar affinity for the human CRTH2 receptor. The CRTH2

receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to the Gαi

subunit. This leads to downstream signaling events including the inhibition of adenylyl cyclase,

a decrease in intracellular cAMP levels, and mobilization of intracellular calcium. This signaling

cascade ultimately results in cellular responses such as chemotaxis and cell shape change,

particularly in eosinophils and Th2 lymphocytes.

Q2: What are the recommended storage and handling conditions for (R)-L 888607?
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For optimal stability, (R)-L 888607 should be stored under specific conditions. For short-term

storage (days to weeks), it is recommended to keep the compound at 0 - 4°C in a dry and dark

environment. For long-term storage (months to years), it should be stored at -20°C. When

preparing stock solutions, it is advisable to aliquot the solution to avoid repeated freeze-thaw

cycles.

Q3: What are some common in vitro assays to assess the activity of (R)-L 888607?

The activity of (R)-L 888607 is commonly assessed through functional assays that measure the

cellular responses of CRTH2-expressing cells, such as eosinophils. Key assays include:

Eosinophil Shape Change Assay: This assay measures the morphological changes in

eosinophils upon stimulation with (R)-L 888607. The change in cell shape is a rapid and

sensitive indicator of eosinophil activation and can be quantified using flow cytometry by

measuring the forward scatter of the cells.

Eosinophil Chemotaxis Assay: This assay evaluates the ability of (R)-L 888607 to induce

directed migration of eosinophils. This is typically performed using a multi-well chamber

system where the number of cells migrating towards a gradient of the compound is

quantified.

Calcium Mobilization Assay: This assay measures the increase in intracellular calcium

concentration upon CRTH2 receptor activation by (R)-L 888607. This is often done using

fluorescent calcium indicators in a plate-based format.

Troubleshooting Guide
Issue 1: High variability or inconsistent results in cell-based assays.
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Potential Cause Troubleshooting Step

Cell Health and Viability

Ensure that the cells used in the assay are

healthy and in the logarithmic growth phase.

Perform a cell viability count before each

experiment. High cell passage numbers can

also lead to variability, so it is recommended to

use cells within a consistent and low passage

range.

Inconsistent Cell Seeding

Inconsistent cell numbers across wells can lead

to significant variability. Use a reliable cell

counting method and ensure a homogenous cell

suspension before seeding. For plate-based

assays, avoid the "edge effect" by not using the

outermost wells or by filling them with a buffer or

media.

Compound Preparation and Storage

Improperly prepared or stored (R)-L 888607 can

lead to loss of activity. Prepare fresh dilutions

from a properly stored stock solution for each

experiment. Ensure the compound is fully

dissolved in the appropriate solvent.

Assay Conditions

Variations in incubation times, temperature, or

CO2 levels can affect cellular responses.

Standardize all assay parameters and ensure

they are consistent across all experiments.

Issue 2: Lower than expected or no cellular response to (R)-L 888607 treatment.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15552401/docs?utm_src=pdf-body#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Troubleshooting Step

Low CRTH2 Receptor Expression

The level of CRTH2 receptor expression on the

cell line being used can significantly impact the

magnitude of the response. Confirm the

expression of CRTH2 on your cells using

techniques like flow cytometry or western

blotting.

Suboptimal Compound Concentration

The concentration of (R)-L 888607 used may

not be optimal for inducing a response. Perform

a dose-response experiment to determine the

optimal concentration range for your specific cell

type and assay.

Incorrect Assay Buffer

The composition of the assay buffer can

influence cellular responses. Ensure that the

buffer conditions (e.g., pH, ion concentrations)

are appropriate for the cells and the specific

assay being performed.

Receptor Desensitization

Prolonged exposure to an agonist can lead to

receptor desensitization and a diminished

response. Optimize the stimulation time to

capture the peak response before significant

desensitization occurs.

Data Presentation
Table 1: Binding Affinity of (R)-L 888607 for Prostanoid Receptors

This table summarizes the binding affinities (Ki values) of (R)-L 888607 for the human CRTH2

receptor and other prostanoid receptors, demonstrating its high selectivity.
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Receptor Ki (nM)

CRTH2/DP2 0.8

DP/DP1 2331

TP 283

EP2 8748

EP3-III 1260

EP4 4634

FP 10018

IP 14434

Experimental Protocols
Detailed Protocol: Eosinophil Chemotaxis Assay

This protocol describes a method for measuring the chemotactic response of human

eosinophils to (R)-L 888607 using a 96-well chemotaxis chamber.

Materials:

Human eosinophils (isolated from peripheral blood)

(R)-L 888607

Chemotaxis buffer (e.g., RPMI 1640 with 0.1% BSA)

96-well chemotaxis chamber (with a 5 µm pore size polycarbonate membrane)

Fluorescent dye for cell labeling (e.g., Calcein-AM)

Fluorescence plate reader

Procedure:
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Cell Preparation:

Isolate human eosinophils from peripheral blood using a suitable method (e.g., negative

selection with immunomagnetic beads).

Resuspend the purified eosinophils in chemotaxis buffer at a concentration of 1 x 10^6

cells/mL.

Label the cells with a fluorescent dye according to the manufacturer's protocol.

Assay Setup:

Prepare a serial dilution of (R)-L 888607 in chemotaxis buffer. Include a vehicle control

(buffer with the same concentration of solvent used to dissolve the compound).

Add 150 µL of the (R)-L 888607 dilutions or control to the lower wells of the 96-well

chemotaxis chamber.

Place the 5 µm pore size membrane over the lower wells.

Add 50 µL of the labeled eosinophil suspension to the top of the membrane in each well.

Incubation:

Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 1 to 3 hours. The

optimal incubation time should be determined empirically.

Quantification:

After incubation, carefully remove the membrane.

Measure the fluorescence of the cells that have migrated to the lower chamber using a

fluorescence plate reader.

Data Analysis:

Subtract the background fluorescence (wells with buffer only).
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Calculate the chemotactic index by dividing the fluorescence of the sample wells by the

fluorescence of the vehicle control wells.

Plot the chemotactic index against the concentration of (R)-L 888607 to generate a dose-

response curve and determine the EC50 value.
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Caption: CRTH2 receptor signaling pathway upon activation by (R)-L 888607.
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Caption: General experimental workflow for an eosinophil chemotaxis assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15552401/docs?utm_src=pdf-body-img#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/product/b15552401/docs#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/product/b15552401/docs#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/product/b15552401/docs#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/product/b15552401/docs#inconsistent-results-with-r-l-888607-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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